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Compound Name: Pimelic Acid

Cat. No.: B051487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pimelic acid (Heptanedioic acid) is a naturally occurring dicarboxylic acid that serves as a

valuable reference standard in a multitude of analytical applications.[1][2][3] Its stable, non-

volatile nature and structural similarity to other dicarboxylic acids and related metabolites make

it an ideal candidate for use as an internal or external standard in chromatographic and mass

spectrometric techniques. These applications are critical in diverse fields such as clinical

diagnostics, metabolomics, pharmaceutical development, and polymer science.[1][4][5][6] This

document provides detailed application notes and protocols for the effective use of pimelic
acid as a reference standard.

Physicochemical Properties and Data
A comprehensive understanding of the physicochemical properties of pimelic acid is essential

for its proper handling and application as a reference standard.
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Property Value Reference

Chemical Formula C₇H₁₂O₄ [1][4]

Molecular Weight 160.17 g/mol [1][4]

Appearance White crystalline solid [1][3]

Melting Point 103-107 °C [1][4]

Boiling Point 212 °C at 10 mmHg [4]

Solubility
Soluble in water (25 g/L at 13

°C), ethanol, and acetone.
[1]

pKa (at 25°C) 4.71 [1]

Applications in Analytical Chemistry
Pimelic acid is a versatile reference standard with broad applications across various analytical

platforms.

Gas Chromatography-Mass Spectrometry (GC-MS): As a non-volatile compound, pimelic
acid requires derivatization to a more volatile form, typically through silylation, before GC-

MS analysis. It is commonly used as an internal standard for the quantification of other

organic acids in biological matrices such as urine and serum.[5][7][8]

High-Performance Liquid Chromatography (HPLC): Pimelic acid can be analyzed directly by

reversed-phase HPLC with UV detection at low wavelengths (around 200-210 nm).[4] It

serves as an excellent external or internal standard for the analysis of other dicarboxylic

acids and related compounds. Derivatization with chromophoric or fluorophoric reagents can

enhance detection sensitivity.[2]

Metabolomics: In untargeted and targeted metabolomics studies, pimelic acid can be used

as a surrogate standard to monitor and correct for variations in sample preparation and

instrument response, ensuring data quality and comparability across samples.

Experimental Workflows
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The following diagrams illustrate typical experimental workflows for the analysis of organic

acids using pimelic acid as an internal standard.

Sample Preparation GC-MS Analysis Data Processing

Biological Sample (e.g., Urine, Plasma) Spike with Pimelic Acid (Internal Standard) Liquid-Liquid or Solid-Phase Extraction Silylation (e.g., with BSTFA) GC-MS System Data Acquisition Quantification of Analytes Final Results

Sample Preparation HPLC Analysis Data Processing

Biological or Environmental Sample Spike with Pimelic Acid (Internal Standard) Protein Precipitation (if applicable) Filtration (0.22 µm) HPLC-UV/Vis or HPLC-MS System Data Acquisition Quantification of Analytes Final Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Pimelic Acid as a Reference
Standard in Analytical Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051487#use-of-pimelic-acid-as-a-reference-
standard-in-analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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